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Abstract: Titanium tetrachloride (TiCl₄) is a cornerstone inorganic compound, serving as a

critical intermediate in the production of titanium metal and high-purity titanium dioxide

pigments.[1][2] It is a colorless, non-flammable, and volatile liquid at room temperature, notable

for its pungent, acidic odor and its vigorous, exothermic reaction with water.[1][3][4] This

reactivity, a consequence of its strong Lewis acidic character, dictates its primary applications

and necessitates stringent handling protocols.[1][5] This guide provides an in-depth exploration

of the fundamental physical and chemical properties of TiCl₄, its molecular structure, synthesis,

purification, and analytical methodologies, tailored for researchers, scientists, and

professionals in drug development.

Physical and Chemical Properties
Titanium tetrachloride is a dense, colorless liquid, though crude samples may appear yellow

or reddish-brown due to impurities.[1][6] It is one of the few transition metal halides that is a

liquid at standard conditions, a property attributed to its molecular nature where individual TiCl₄

molecules are weakly associated through van der Waals forces.[6] This results in relatively low

melting and boiling points, similar to other non-polar molecular compounds like carbon

tetrachloride (CCl₄).[6] It is soluble in non-polar organic solvents such as toluene and other

chlorocarbons.[1][6]

A defining characteristic is its rapid, exothermic hydrolysis upon contact with water or moist air,

forming dense white fumes of titanium dioxide (TiO₂) and corrosive hydrochloric acid (HCl).[1]

[2][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b148054?utm_src=pdf-interest
https://www.benchchem.com/product/b148054?utm_src=pdf-body
https://en.wikipedia.org/wiki/Titanium_tetrachloride
https://grokipedia.com/page/Titanium_tetrachloride
https://en.wikipedia.org/wiki/Titanium_tetrachloride
https://pubchem.ncbi.nlm.nih.gov/compound/Titanium-Tetrachloride
https://www.atamanchemicals.com/titanium-tetrachloride_u34217/
https://en.wikipedia.org/wiki/Titanium_tetrachloride
https://www.nbinno.com/article/other-inorganic-chemicals/chemical-properties-industrial-significance-ticl4-qk
https://www.benchchem.com/product/b148054?utm_src=pdf-body
https://en.wikipedia.org/wiki/Titanium_tetrachloride
https://www.chemeurope.com/en/encyclopedia/Titanium_tetrachloride.html
https://www.chemeurope.com/en/encyclopedia/Titanium_tetrachloride.html
https://www.chemeurope.com/en/encyclopedia/Titanium_tetrachloride.html
https://en.wikipedia.org/wiki/Titanium_tetrachloride
https://www.chemeurope.com/en/encyclopedia/Titanium_tetrachloride.html
https://en.wikipedia.org/wiki/Titanium_tetrachloride
https://grokipedia.com/page/Titanium_tetrachloride
https://www.atamanchemicals.com/titanium-tetrachloride_u34217/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Key Physical and Chemical Properties of
Titanium Tetrachloride

Property Value References

Chemical Formula TiCl₄ [1][2]

Molar Mass 189.679 g/mol [1]

Appearance
Colorless to pale yellow fuming

liquid
[1][2][3]

Odor Pungent, penetrating acid odor [1][2][3]

Density 1.726 g/cm³ [1][2]

Melting Point -24.1 °C (249.1 K) [1][2][7]

Boiling Point 136.4 °C (409.5 K) [1][2][7]

Solubility in Water
Reacts violently (exothermic

hydrolysis)
[1][2]

Solubility
Soluble in toluene,

dichloromethane, pentane
[1]

Vapor Pressure 1.3 kPa (at 20 °C) [1]

Molecular Shape Tetrahedral [1][6][8]

Dipole Moment 0 D [1]

Structure and Bonding
The titanium tetrachloride molecule adopts a tetrahedral geometry, consistent with VSEPR

theory for a central atom with four bonding pairs and no lone pairs of electrons.[1][6][8] The

central titanium atom is in a +4 oxidation state (Ti⁴⁺), which has a "closed" electronic shell (d⁰

configuration), resembling the noble gas argon.[1][6] This symmetrical electronic configuration

contributes to the molecule's stable tetrahedral shape.[6][8]

Although often depicted with ionic character due to the metal-nonmetal combination, the bonds

in TiCl₄ are predominantly covalent. This is due to the high polarizing power of the small, highly
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charged Ti⁴⁺ cation, which distorts the electron cloud of the chloride anions, leading to

significant electron sharing between the titanium and chlorine atoms.[9] The Ti-Cl bond length

is approximately 2.18 Å.[10]

Chemical Reactivity
The chemistry of TiCl₄ is dominated by its strong electrophilicity and Lewis acidity.

Hydrolysis
The most characteristic reaction of TiCl₄ is its vigorous and highly exothermic hydrolysis.[1][11]

When exposed to water or atmospheric moisture, it reacts to produce titanium dioxide and

hydrogen chloride gas.[12] This reaction is responsible for the dense white fumes observed

when TiCl₄ is exposed to air.[1][4]

Overall Reaction: TiCl₄(l) + 2H₂O(g) → TiO₂(s) + 4HCl(g)[2][12]

The actual process is more complex, involving a series of steps and the formation of

intermediate species such as titanium oxychlorides and titanium hydroxydichloride

(Ti(OH)₂Cl₂).[11][13][14] The reaction is spontaneous and instantaneous.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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